Diethyl acetamido[(naphthalen-1-yl)methyl]propanedioate

• CAS RN: 5440-57-3
• Molecular Formula: C20H23NO5
• Molecular Weight: 357.4 g/mol
• IUPAC Name: diethyl 2-acetamido-2-(naphthalen-1-ylmethyl)propanedioate
• InChI: InChI=1S/C20H23NO5/c1-4-25-18(23)20(21-14(3)22,19(24)26-5-2)13-16-11-8-10-15-9-6-7-12-17(15)16/h6-12H,4-5,13H2,1-3H3,(H,21,22)
• InChI Key: LGRLDHYLVHVRRC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=CC2=CC=CC=C21)(C(=O)OCC)NC(=O)C

Description

Diethyl acetamido[(naphthalen-1-yl)methyl]propanedioate is a useful research compound. Its molecular formula is C20H23NO5 and its molecular weight is 357.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium (28 mmol; 0.64 g) is introduced into 50 cm3 of absolute ethanol, under inert atmosphere. At 0° C., diethyl 2-acetamidomalonate (28 mmol; 6.08 g) dissolved in 35 cm3 of absolute ethanol is added, followed by dropwise addition, with a syringe, of (1-naphthyl)methyl chloride (28 mmol; 4.1 cm3). The mixture is maintained at reflux until the starting material has disappeared (6 h, then overnight at room temperature and then 2 h at reflux). The reaction medium is poured onto a KHSO4 (0.05M; 240 cm3)/hexane (120 cm3) mixture and stirred vigorously. A white precipitate, which is the expected malonic derivative, is recovered.